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Compound of Interest

Compound Name: (123B9)2-L2-PTX

Cat. No.: B15579229

An In-depth Technical Guide on the Peptide-Drug Conjugate (123B9)2-L2-PTX
For Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the peptide-drug conjugate
(123B9)2-L2-PTX, a promising agent in the field of targeted cancer therapy. This document
details its molecular characteristics, the underlying signaling pathways it modulates, and
general experimental methodologies relevant to its synthesis and characterization.

Core Molecular Data

(123B9)2-L2-PTX is an EphA2-agonistic peptide-drug conjugate (PDC).[1] It is composed of a
dimeric form of the 123B9 peptide, a linker (L2), and the chemotherapeutic drug Paclitaxel
(PTX).[1] The dimeric nature of the 123B9 peptide enhances its agonistic activity towards the
EphA2 receptor.
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Property Value Reference
Molecular Formula C192H254CI2F2N34063 [1]
Molecular Weight 4155.16 g/mol [1]
Target Ephrin Receptor (EphA2) [1]

Antibody-drug Conjugate/ADC
Pathway Related; Protein Tyrosine [1]
Kinase/RTK

Therapeutic Rationale: The EphA2 Signaling
Pathway

EphA2 is a receptor tyrosine kinase that is frequently overexpressed in a variety of cancers,
including breast, lung, ovarian, and pancreatic cancers. Its role in cancer is complex, exhibiting
both tumor-suppressive and pro-oncogenic functions depending on the cellular context and
ligand availability.

Canonical vs. Non-Canonical EphA2 Signaling

» Canonical (Ligand-Dependent) Signaling: In normal cells, the binding of its ligand, ephrin-A1l,
to EphAZ2 induces receptor clustering, autophosphorylation, and subsequent downstream
signaling that can lead to tumor suppressive effects such as inhibition of cell proliferation and
migration.[2][3] This pathway often involves the suppression of oncogenic pathways like
RAS-MAPK and PI3K/AKT.[3][4]

¢ Non-Canonical (Ligand-Independent) Signaling: In many cancer cells, EphAZ2 is
overexpressed in a low-ephrin-Al environment. This leads to a ligand-independent, pro-
oncogenic signaling cascade.[2] This pathway is often initiated by phosphorylation of EphA2
at Serine 897 by kinases such as RSK, AKT, and PKA, promoting tumor cell survival,
migration, invasion, and metastasis.[2][3][5]

(123B9)2-L2-PTX is designed to function as an EphA2 agonist, mimicking the action of ephrin-
Al. By binding to and activating EphA2, it aims to induce the canonical, tumor-suppressive
signaling pathway, leading to receptor internalization and degradation, thereby reducing the
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overall levels of pro-oncogenic EphA2 on the cancer cell surface. Concurrently, upon
internalization, the cytotoxic payload, Paclitaxel, is released inside the cancer cell, leading to
targeted cell death.

Below is a diagram illustrating the dual nature of the EphA2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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